Cas no 2229602-33-7 (3-(3-fluoro-2-methylphenyl)-3-hydroxypropanenitrile)

• Product Name: 3-(3-fluoro-2-methylphenyl)-3-hydroxypropanenitrile
• CAS No: 2229602-33-7
• MF: C₁₀H₁₀FNO
• MW: 179.190906047821
• CID: 5982695
• PubChem ID: 165654640
• Update Time: 2023-12-14

3-(3-fluoro-2-methylphenyl)-3-hydroxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-β-hydroxy-2-methylbenzenepropanenitrile
• 3-(3-fluoro-2-methylphenyl)-3-hydroxypropanenitrile
• EN300-1798444
• 2229602-33-7

• Inchi： 1S/C10H10FNO/c1-7-8(10(13)5-6-12)3-2-4-9(7)11/h2-4,10,13H,5H2,1H3
• InChI Key： MINJBDFGVOVBCB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C=1C)F)(O)CC#N

Computed Properties

• Exact Mass: 179.074642105g/mol
• Monoisotopic Mass: 179.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes